Cas no 13241-33-3 (Neohesperidin)

• Product Name: Neohesperidin
• CAS No: 13241-33-3
• MF: C₂₈H₃₄O₁₅
• MW: 610.560570240021
• MDL: MFCD16661259
• CID: 49122
• PubChem ID: 24897534
• Update Time: 2025-10-21

Neohesperidin Chemical and Physical Properties

Names and Identifiers

• Neohesperidin
• Hesperetin 7-neohesperidoside
• (S)-7-(((2-O-6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)oxy)-2,3-dihydro-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one,7-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-2,3-dihydro-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-,(2S)-
• Hesperetin 7-O-neohesperidoside
• NEOHESPERIDIN(SH) PrintBack
• Neohesperidin, froM Poncirus trifoliata(L.)Raf.
• (S)-4'-Methoxy-3',5,7-trihydroxyflavanone-7-[2-O-(α-L-rhamnopyranosyl)-β-D-glucopyranoside]
• hesperetin 7-O-neohesperoside
• HESPERETIN-7-NEOHESPERIDOSIDE
• HESPERETIN-7-O-NEOHESPERIDOSIDE
• Neohesperdin
• (S)-4′-Methoxy-3′,5,7-trihydroxyflavanone-7-[2-O-(α-L-rhamnopyranosyl)-β-D-glucopyranoside]
• NSC 31048
• (2S)-7-[2-O-(6-Deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyloxy]-2,3-dihydro-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4H-1-benzopyran-4-one
• [ "" ]
• NEOHESPERIDIN (PR)
• (2S)-Neohesperidin
• NEOHESPERIDIN WITH HPLC
• Neohesperidin≥ 98% (HPLC)
• Neohesperidin HPLC 96% Min
• AK168110
• 7-[4,5-Dihydroxy-6-(hydroxymethyl)-3-[(2S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5-hyd
• UNII-OA5C88H3L0
• NEOHESPERIDIN [USP-RS]
• NSC-31048
• AKOS015899387
• CHEBI:59016
• 4H-1-Benzopyran-4-one, 7-[[2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy]-2,3-dihydro-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-, (2S)-
• 4H-1-BENZOPYRAN-4-ONE, 7-((2-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)-.BETA.-D-GLUCOPYRANOSYL)OXY)-2,3-DIHYDRO-5-HYDROXY-2-(3-HYDROXY-4-METHOXYPHENYL)-, (S)-
• Neohesperidin, analytical standard
• Q18609455
• 4H-1-Benzopyran-4-one, 2,3-dihydro-7-((2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)oxy)-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-, (S)-
• SCHEMBL121675
• SMP1_000209
• FLAVANONE, 3',5,7-TRIHYDROXY-4'-METHOXY-, 7-(2-O-.ALPHA.-L-RHAMNOPYRANOSYL-.BETA.-D-GLUCOPYRANOSIDE)
• XH161790
• FEMA NO. 4799
• 4H-1-BENZOPYRAN-4-ONE, 7-((2-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)-.BETA.-D-GLUCOPYRANOSYL)OXY)-2,3-DIHYDRO-5-HYDROXY-2-(3-HYDROXY-4-METHOXYPHENYL)-, (2S)-
• BRN 0074945
• HY-N0101
• AS-75238
• EINECS 236-216-9
• (2S)-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-oxo-3,4-dihydro-2H-chromen-7-yl 2-O-(alpha-L-rhamnopyranosyl)-beta-D-glucopyranoside
• NEOHESPERIDIN [INCI]
• (2S)-7-{[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}oxan-2-yl]oxy}-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-4-one
• OA5C88H3L0
• Neohesperidin, >=90%
• (S)-7-(((2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)chroman-4-one
• CHEMBL506398
• (2S)-7-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-2,3-dihydrochromen-4-one
• 1ST40166
• 5-18-05-00219 (Beilstein Handbook Reference)
• 13241-33-3
• C09806
• CS-6413
• Neohesperidin, United States Pharmacopeia (USP) Reference Standard
• ARGKVCXINMKCAZ-UZRWAPQLSA-N
• 4H-1-Benzopyran-4-one, 7-((2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)oxy)-2,3-dihydro-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-, (S)-
• DTXSID60927668
• 8-HYDROXYQUINOLINE-2-CARBOXALDEHYDE8-QUINOLYLHYDRAZONE
• 3',5,7-Trihydroxy 4'-methoxyflavanone 7-neohesperidoside
• 4H-1-Benzopyran-4-one, 7-[[2-O-(6-deoxy-.alpha.-L-mannopyranosyl)-.beta.-D-glucopyranosyl]oxy]-2,3-dihydro-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-, (S)-
• 3',5,7-Trihydroxy 4'-methoxyflavanone 7-rhamnoglucoside
• Hesperetin 7-rhamnoglucoside

• MDL： MFCD16661259
• Inchi： 1S/C28H34O15/c1-10-21(33)23(35)25(37)27(39-10)43-26-24(36)22(34)19(9-29)42-28(26)40-12-6-14(31)20-15(32)8-17(41-18(20)7-12)11-3-4-16(38-2)13(30)5-11/h3-7,10,17,19,21-31,33-37H,8-9H2,1-2H3/t10-,17-,19+,21-,22+,23+,24-,25+,26+,27-,28+/m0/s1
• InChI Key： ARGKVCXINMKCAZ-UZRWAPQLSA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1[C@H](OC2C=C(C3C(C[C@@H](C4C=CC(=C(C=4)O)OC)OC=3C=2)=O)O)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 610.19000
• Monoisotopic Mass: 610.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 234
• Molecular Weight: 610.6

Experimental Properties

• Color/Form: Powder
• Density: 1.6500
• Melting Point: 241.0 to 245.0 deg-C
• Boiling Point: 933.7 oC at 760 mmHg
• Flash Point: 306.7 oC
• Refractive Index: 1.695
• PSA: 234.29000
• LogP: -1.15660
• Sensitiveness: Sensitive to light

Neohesperidin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-21
• RTECS：DJ2981400
• Safety Term：S22;S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Flavonones
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Neohesperidin

Comprehensive Guide to Neohesperidin (CAS No. 13241-33-3): Properties, Benefits, and Applications

Neohesperidin (CAS No. 13241-33-3), a bioactive flavonoid glycoside, has garnered significant attention in recent years due to its multifaceted applications in food, pharmaceuticals, and nutraceuticals. Derived primarily from citrus fruits, this compound is renowned for its unique bitter-masking properties, antioxidant activity, and potential health benefits. As consumers increasingly seek natural alternatives to synthetic additives, Neohesperidin has emerged as a key ingredient in functional foods and dietary supplements.

The chemical structure of Neohesperidin features a flavanone backbone conjugated with a disaccharide moiety, contributing to its distinct sweetness-enhancing effects. Researchers have identified its role in modulating taste receptors, making it a popular choice for sugar reduction formulations. With the global rise in diabetes and obesity, the demand for low-calorie sweeteners and natural flavor modifiers has skyrocketed, positioning Neohesperidin dihydrochalcone (NHDC) as a sought-after solution.

Beyond its sensory properties, Neohesperidin exhibits remarkable bioactive potential. Studies highlight its anti-inflammatory effects, cardiovascular protection, and ability to support gut microbiota balance. These attributes align with trending health topics such as immune support, metabolic health, and personalized nutrition. The compound’s synergy with vitamin C absorption further enhances its appeal in nutraceutical formulations targeting skin health and collagen synthesis.

In the cosmetic industry, Neohesperidin’s UV-protective qualities and collagen-stabilizing effects have spurred innovation in anti-aging skincare. Its molecular structure enables scavenging of free radicals, addressing consumer concerns about environmental stressors and premature aging. Formulators increasingly incorporate it into serums and creams, capitalizing on the clean beauty movement’s demand for plant-derived actives.

From a technological perspective, advances in enzymatic modification have improved the bioavailability of Neohesperidin, overcoming historical challenges with its water solubility. Modern extraction techniques like supercritical CO2 extraction and ultrasound-assisted isolation now yield higher-purity compounds, meeting stringent standards for pharmaceutical-grade ingredients. These innovations respond to industry needs for sustainable sourcing and process efficiency.

Regulatory bodies including the FDA and EFSA recognize Neohesperidin as generally safe, with established acceptable daily intake (ADI) values. Its approval for use in functional beverages, confectionery, and dietary supplements across multiple markets underscores its versatility. However, manufacturers must navigate varying regional guidelines regarding health claim substantiation and labeling requirements.

Market analysts project robust growth for the Neohesperidin sector, driven by expanding applications in sports nutrition and medical foods. The compound’s ability to enhance exercise recovery through oxidative stress reduction aligns with fitness trends, while its neuroprotective potential opens doors for cognitive health products. Strategic partnerships between citrus growers and biotech firms are optimizing supply chains to meet this demand.

Quality control remains paramount when working with CAS No. 13241-33-3. Advanced analytical methods including HPLC-UV and LC-MS/MS ensure precise quantification, while accelerated stability testing verifies shelf-life performance. Manufacturers increasingly adopt blockchain traceability systems to guarantee authenticity and meet consumer expectations for transparent sourcing.

Future research directions explore Neohesperidin’s role in precision medicine, particularly its interactions with gut-brain axis signaling and microbiome modulation. Clinical trials investigating its efficacy against metabolic syndrome markers may further validate its therapeutic potential. Meanwhile, food scientists continue innovating with taste modulation systems that leverage this flavonoid’s unique properties.

For formulation specialists, understanding Neohesperidin’s synergistic effects with other bioactives like curcumin or resveratrol can unlock new product opportunities. Its compatibility with nanocarrier systems enhances delivery efficiency, addressing bioavailability challenges common to polyphenols. These technical advantages position 13241-33-3 as a cornerstone ingredient in next-generation health solutions.